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Compound of Interest

2-Chloroquinolin-6-ol
Compound Name:

hydrochloride
CAS No.: 189362-46-7
Cat. No.: B3248809

Get Quote

Executive Summary

2-Chloroquinolin-6-ol hydrochloride (Free base CAS: 577967-89-6) is a high-value
heterocyclic intermediate primarily utilized in the synthesis of kinase inhibitors, tau-protein PET
tracers, and ferroptosis inhibitors. Its dual-functional scaffold—featuring a nucleophile-
susceptible chlorine at the C2 position and a modifiable hydroxyl group at C6—makes it a
versatile building block in medicinal chemistry.

However, the hydrochloride salt form introduces specific handling challenges distinct from the
free base, including increased hygroscopicity, acidity, and potential corrosivity. This guide
synthesizes physicochemical data with field-proven protocols to ensure the integrity of the
compound and the safety of the researcher.

Physicochemical Profile

The following data distinguishes the commercially available free base from the hydrochloride
salt form often generated or utilized in specific synthetic steps.
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Free Base (2- Hydrochloride Salt (2-
Property L L
Chloroquinolin-6-ol) Chloroquinolin-6-ol HCI)
Not widely listed (Custom/In-
CAS Number 577967-89-6 _
situ)
Formula CoHeCINO CoHeCINOJ[1] - HCI
Molecular Weight 179.60 g/mol ~216.06 g/mol
) White to pale yellow crystalline
Appearance Yellow to off-white powder ]
solid
Solubility (Water) Low (Hydrophobic) Moderate to High (Acidic pH)
N ) DMSO, Methanol (limited in
Solubility (Organic) DMSO, DMF, Methanol
non-polar)
o Strongly acidic (HCI
Acidity (pKa) ~8.26 (OH group) ) T
dissociation)
Melting Point 192-196 °C >200 °C (Decomposes)

Expert Insight: The hydrochloride salt is significantly more hygroscopic than the free base.
Exposure to ambient moisture can lead to clumping and hydrolysis, altering the stoichiometry of

sensitive downstream reactions like Buchwald-Hartwig couplings.

Hazard Identification & Toxicology (E-E-A-T)

While specific toxicological data for the HCI salt is limited, a Read-Across assessment based
on the quinoline scaffold and hydrochloride moiety dictates the following safety profile.

Core Hazards
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e Skin & Eye Corrosion (H314/H318): Unlike the irritant free base, the HCI salt releases
hydrochloric acid upon contact with moisture (mucous membranes), posing a risk of serious
eye damage.

o Acute Toxicity (Oral): Quinolines are generally harmful if swallowed (Category 4).

» Genotoxicity Alert: The quinoline backbone is structurally related to known mutagens. While
2-substitution often reduces metabolic activation compared to unsubstituted quinoline, this
compound should be handled as a suspected mutagen until proven otherwise.

Reactivity Hazards

o Incompatibility: Reacts vigorously with strong oxidizing agents and strong bases (releasing
heat and neutralizing the salt).

o Thermal Decomposition: Emits toxic fumes of Hydrogen Chloride (HCI), Nitrogen Oxides
(NOx), and Carbon Monoxide (CO) upon heating to decomposition.

Technical Handling Protocol

This protocol is designed as a self-validating system: if the material clumps or changes color,
the containment or storage conditions have failed.

Storage & Stability

o Temperature: 2—-8 °C (Refrigerated).

e Atmosphere: Store under inert gas (Argon or Nitrogen). The HCI salt is prone to
deliquescence.

o Container: Amber glass vial with a Teflon-lined cap to prevent light degradation (photo-
oxidation of the quinoline ring) and moisture ingress.

Weighing & Dispensing Workflow

The following workflow utilizes a "Static-Free, Moisture-Free" loop to maintain compound
integrity.
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Figure 1: Safe handling workflow emphasizing moisture control to prevent hydrolysis of the HCI
salt.
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Solubilization Logic

e Solvent Choice: Use DMSO or DMF for stock solutions. Avoid protic solvents (water/ethanol)
if the compound is intended for anhydrous coupling reactions (e.g., Sonogashira), as the HCI
salt will retain moisture.

o Neutralization: If the free base is required in situ, add 1.0-1.1 equivalents of a tertiary amine
(e.g., Triethylamine or DIPEA) to the solution.

Strategic Applications (Mechanism of Action)

Understanding the reactivity profile helps researchers anticipate by-products and safety risks
during synthesis.
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Figure 2: Dual-reactivity pathways. The C2-Chlorine allows for amine coupling (common in
drug discovery), while the C6-Hydroxyl allows for solubility modulation or linker attachment.

Emergency Response & Waste Disposal
Spill Cleanup

 |solate: Evacuate the immediate area if dust is generated.

o PPE: Wear a NIOSH-approved N95/P100 respirator, safety goggles, and nitrile gloves.
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o Neutralize: Cover the spill with Sodium Bicarbonate (NaHCO3) or a spill pillow to neutralize
the acidity of the HCI salt.

o Collect: Sweep up carefully (avoiding dust) into a biohazard/chemical waste bag.

o Clean: Wipe the surface with water followed by ethanol.

First Aid

o Eye Contact:CRITICAL. Rinse immediately with water for 15+ minutes. The HCI salt causes
rapid pH drop in the eye; immediate irrigation is vital to prevent corneal opacity.

o Skin Contact: Wash with soap and water. If irritation persists (redness/burning), seek medical
attention.

Disposal

» Classification: Hazardous Chemical Waste (Toxic, Irritant).
e Stream: Segregate into Halogenated Organic Waste containers due to the chlorine content.

e Do Not: Do not dispose of down the drain; quinolines are toxic to aquatic life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloroquinolin-6-ol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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